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Compound of Interest

Compound Name: TD1092 intermediate-1

Cat. No.: B12362758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided herein is for guidance purposes only and is based on the

known properties of the final compound, TD1092, and general laboratory safety principles for

handling potent, biologically active research chemicals. A specific Safety Data Sheet (SDS) for

"TD1092 intermediate-1" is not publicly available, as this designation likely refers to a non-

commercial precursor in a specific synthesis pathway. All users must conduct a thorough, site-

specific risk assessment before handling this compound and consult with their institution's

Environmental Health and Safety (EHS) department. The user assumes all responsibility for the

safe handling and disposal of this material.

Introduction
TD1092 is a potent, cell-permeable pan-Inhibitor of Apoptosis (IAP) degrader. It functions as a

Proteolysis Targeting Chimera (PROTAC), a heterobifunctional molecule designed to induce

the degradation of specific proteins via the ubiquitin-proteasome system. TD1092 selectively

targets cellular Inhibitor of Apoptosis Protein 1 (cIAP1), cIAP2, and X-linked IAP (XIAP) for

degradation by recruiting them to the Cereblon (CRBN) E3 ubiquitin ligase. This targeted

degradation of anti-apoptotic IAP proteins leads to the activation of caspases and subsequently

induces apoptosis in cancer cells.[1] "TD1092 intermediate-1" refers to a precursor molecule

in the synthesis of TD1092. While its exact structure is not publicly defined, it is likely to be a

key building block, such as the IAP-binding moiety, the CRBN-binding ligand, or a derivative of
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these conjugated to a linker precursor. Therefore, it should be handled with precautions

commensurate with the final, highly active compound.

Data Summary
Due to the absence of specific data for "TD1092 intermediate-1," this table summarizes the

available information for the final product, TD1092. Researchers should conservatively assume

that the intermediate may possess similar or greater hazards.

Property Data

Compound Name TD1092

Synonyms TD-1092, pan-IAP degrader

Biological Activity
Induces the degradation of cIAP1, cIAP2, and

XIAP.[1]

Target(s) cIAP1, cIAP2, XIAP

Signaling Pathway Apoptosis, NF-κB[1]

Appearance Solid (Assumed)

Purity >98% (Typical for research-grade compounds)

Solubility Soluble in DMSO (Expected)

Storage Conditions -20°C for long-term storage

Toxicity Data
Not available. Assumed to be toxic and requires

careful handling.

Experimental Protocols
General Handling and Personal Protective Equipment
(PPE)
Given the potent biological activity of TD1092 and the unknown specific hazards of its

intermediates, a highly cautious approach to handling is mandatory.
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1. Engineering Controls:

All manipulations of the solid compound (weighing, preparing stock solutions) must be

conducted in a certified chemical fume hood, powder containment hood, or glove box to

prevent inhalation of airborne particles.

Ensure the laboratory has adequate ventilation.

2. Personal Protective Equipment (PPE):

Respiratory Protection: A NIOSH-approved respirator (e.g., N95 or higher) is strongly

recommended when handling the solid material.

Hand Protection: Wear two pairs of nitrile gloves. Change gloves immediately upon any sign

of contamination.

Eye Protection: Chemical safety goggles or a face shield are required.

Body Protection: Wear a dedicated, buttoned lab coat. Consider using disposable sleeves.

Spill Response Protocol
For Small Powder Spills:

Do not sweep. Gently cover the spill with absorbent paper.

Dampen the absorbent paper with 70% ethanol to prevent the powder from becoming

airborne.

Carefully wipe the area from the outside in, placing all contaminated materials into a

sealed bag for hazardous waste disposal.

Decontaminate the surface with a suitable laboratory detergent, followed by a 70% ethanol

rinse.

For Small Liquid Spills (in solvent):

Absorb the spill with an inert material (e.g., vermiculite, chemical absorbent pads).
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Collect the contaminated absorbent material into a sealed container for hazardous waste

disposal.

Decontaminate the surface as described above.

For Large Spills:

Evacuate the immediate area.

Alert others and prevent entry.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Disposal Procedures
All waste materials contaminated with TD1092 or its intermediates must be treated as

hazardous chemical waste.

1. Waste Segregation:

Solid Waste: Collect all contaminated consumables (e.g., pipette tips, microfuge tubes,

gloves, absorbent paper) in a dedicated, clearly labeled, and sealable hazardous waste

container.

Liquid Waste: Collect all solutions containing the compound in a dedicated, clearly labeled,

and sealed hazardous liquid waste container. Do not mix with other waste streams.

2. Disposal Method:

All waste must be disposed of through your institution's approved hazardous waste

management program.

Under no circumstances should this material be disposed of down the drain or in the general

trash.
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TD1092 Mechanism of Action
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Caption: TD1092 induces apoptosis by forming a ternary complex.
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Workflow for TD1092 Intermediate-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for TD1092
Intermediate-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12362758#td1092-intermediate-1-handling-and-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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